Cas no 1270353-91-7 (Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate)

• Product Name: Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate
• CAS No: 1270353-91-7
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD18701930
• CID: 4692582
• PubChem ID: 63896435
• Update Time: 2025-06-26

Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate
• BC4530735
• methyl4-(1-amino-2,2,2-trifluoroethyl)benzoate
• SCHEMBL19331703
• BBPNHHDNFRUHRJ-UHFFFAOYSA-N
• 1270353-91-7
• AKOS013210799
• SB81037
• EN300-152173
• Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate

• MDL： MFCD18701930
• Inchi： 1S/C10H10F3NO2/c1-16-9(15)7-4-2-6(3-5-7)8(14)10(11,12)13/h2-5,8H,14H2,1H3
• InChI Key： BBPNHHDNFRUHRJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(=O)OC)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 233.066
• Monoisotopic Mass: 233.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate

Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate: An Overview of a Promising Compound

Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate (CAS No. 1270353-91-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and amino functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The chemical structure of Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate consists of a benzene ring substituted with a methyl ester group at the para position and a trifluoromethyl-containing amino group at the meta position. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it an interesting subject for both fundamental research and practical applications.

Recent studies have highlighted the potential of Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the amino group provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties.

In the context of medicinal chemistry, Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate has been explored as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are implicated in Alzheimer's disease. These findings suggest that Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate could serve as a lead compound for the development of new therapeutic agents.

Beyond its pharmaceutical applications, Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate has also found use in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block in the preparation of polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in fields such as electronics and aerospace engineering.

The synthesis of Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate involves several well-established chemical reactions. One common approach is to start with 4-bromobenzoic acid and undergo a series of transformations including esterification, nucleophilic substitution, and reductive amination. The resulting compound can then be further modified to introduce additional functional groups or to optimize its properties for specific applications.

In terms of safety and handling, it is important to note that while Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in both academic and industrial settings. As our understanding of its properties and potential uses grows, it is likely that Methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate will play an increasingly important role in advancing various fields within chemistry and related disciplines.